Cas no 2172037-84-0 (4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol)

• Product Name: 4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol
• CAS No: 2172037-84-0
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6571046
• PubChem ID: 165536170
• Update Time: 2025-06-28

4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol
• EN300-1642926
• 4-[1-(hydroxymethyl)-3-methoxycyclobutyl]-1-methylazepan-4-ol
• 2172037-84-0

• Inchi： 1S/C13H25NO3/c1-14-6-3-4-13(16,5-7-14)12(10-15)8-11(9-12)17-2/h11,15-16H,3-10H2,1-2H3
• InChI Key： YLVPLHWITUWRFD-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CCC1)C1(CO)CC(C1)OC

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol

Comprehensive Analysis of 4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol (CAS No. 2172037-84-0)

The compound 4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol (CAS No. 2172037-84-0) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a hydroxymethyl group, a methoxycyclobutyl moiety, and a methylazepan-4-ol backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets in a selective manner.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The hydroxymethyl and methoxy functional groups are critical for its reactivity, enabling it to participate in a wide range of chemical transformations. Recent studies have explored its use in the development of central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. This aligns with the growing interest in neurotherapeutics and precision medicine, which are hot topics in the pharmaceutical industry today.

Another area of interest is the compound's potential role in drug discovery and biomolecular interactions. The methylazepan-4-ol core is structurally similar to other pharmacologically active compounds, which has led to speculation about its efficacy in targeting specific enzymes or receptors. For instance, its cyclobutyl ring could contribute to enhanced binding affinity, a feature highly sought after in the design of small-molecule inhibitors. This has sparked discussions in online forums and research communities, particularly among those focused on structure-activity relationships (SAR).

From a synthetic chemistry perspective, the compound's stereochemistry and conformational flexibility are key points of investigation. The presence of multiple chiral centers in 4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol raises questions about its enantioselective synthesis and optical purity, which are critical for its potential use in chiral drugs. These aspects are often highlighted in academic literature and patent filings, reflecting the compound's relevance in cutting-edge research.

In addition to its pharmaceutical applications, the compound has also been explored in material science. Its unique structure could contribute to the development of advanced polymers or catalysts, although this area remains less studied compared to its biological potential. The hydroxymethyl group, for example, could serve as a site for further functionalization, opening doors to innovative material designs.

As the scientific community continues to investigate 4-1-(hydroxymethyl)-3-methoxycyclobutyl-1-methylazepan-4-ol, its versatility and potential applications are becoming increasingly apparent. Whether in drug development, biochemical research, or material innovation, this compound represents a fascinating subject for further exploration. Its CAS No. 2172037-84-0 serves as a key identifier for researchers and industry professionals alike, ensuring its place in the ongoing advancement of chemical sciences.